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Compound of Interest

Compound Name: Monascorubrin

Cat. No.: B081130

Abstract

This application note details a robust and validated High-Performance Liquid Chromatography
with Ultraviolet (HPLC-UV) detection method for the accurate quantification of monascorubrin,
a significant orange pigment produced by Monascus species. This method is crucial for quality
control in the food and pharmaceutical industries, where Monascus-fermented products are
utilized for their natural colorant and potential health benefits. The protocol outlines sample
preparation, chromatographic conditions, and method validation parameters, ensuring reliable
and reproducible results for researchers, scientists, and drug development professionals.

Introduction

Monascus pigments are a group of secondary metabolites produced by fungi of the genus
Monascus. These pigments, which range in color from yellow and orange to red, have been
traditionally used as food colorants, particularly in Asia. Monascorubrin is one of the primary
orange azaphilone pigments, alongside rubropunctatin. The quantification of monascorubrin is
essential to standardize Monascus products and to conduct further research into its biological
activities. High-Performance Liquid Chromatography (HPLC) coupled with a UV detector offers
a sensitive and specific method for the separation and quantification of monascorubrin from
complex sample matrices.

Experimental Protocol
Sample Preparation
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Proper sample preparation is critical to ensure the stability of monascorubrin and to obtain
accurate quantitative results. It is important to control the pH of the extraction solvent to be
acidic (< 2.5) to prevent the amination of orange pigments into red pigments.[1]

o Extraction:

o

Weigh 1 gram of the homogenized Monascus-fermented product (e.g., red yeast rice).

Add 10 mL of 90% methanol.

o

[¢]

Extract the sample at 40°C for 10 minutes. It is recommended to perform two extraction
cycles to ensure complete recovery.

[¢]

Centrifuge the extract at 10,000 x g for 10 minutes at 4°C.

[¢]

Collect the supernatant.
e Filtration:

o Filter the supernatant through a 0.45 pum syringe filter into an HPLC vial for analysis.[2]

HPLC-UV System and Conditions

The following chromatographic conditions have been optimized for the separation and
guantification of monascorubrin.
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Parameter Condition

Instrument HPLC system with a UV-Vis Detector

C18 reverse-phase column (e.g., 250 mm x 4.6
Column
mm, 5 um)[3]

Water with 0.1% formic acid (pH adjusted to
~2.5)[3]

Mobile Phase A

Mobile Phase B Acetonitrile[3]

0-25 min: 20% to 80% B25-35 min: 80% B35-36
min: 80% to 20% B36-41 min: 20% BJ[3]

Gradient Elution

Flow Rate 1.0 mL/min[4]
Injection Volume 10 pL[4]
Column Temperature 30°CJ[3]
Detection Wavelength 470 nm[5]

Method Validation

The HPLC-UV method was validated for linearity, limit of detection (LOD), limit of quantification
(LOQ), accuracy, and precision.

Quantitative Data Summary

The following tables summarize the quantitative data obtained during the method validation for
monascorubrin.

Table 1: Linearity, LOD, and LOQ

Analvt Linearity Correlation LOD (ug/mL) LOQ (pg/mL)
nalyte m m
J Range (pg/mL)  Coefficient (R?) Ho "

Monascorubrin 0.5-50 > 0.9994 0.10 0.30
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Data synthesized from a study on simultaneous determination of rubropunctatin and
monascorubrin.[6]

Table 2: Accuracy (Recovery) and Precision

Spiked Intra-day Inter-day
Analyte Concentration Recovery (%) Precision Precision
(ng/mL) (RSD, %) (RSD, %)
Monascorubrin Low 89.8 - 102 <5.0 <5.0
Medium 89.8 - 102 <5.0 <5.0
High 89.8 - 102 <5.0 <5.0

Data synthesized from a study on simultaneous determination of rubropunctatin and

monascorubrin.[6]

Visualizations
Experimental Workflow
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Caption: Workflow for the extraction and HPLC-UV quantification of monascorubrin.

Method Validation Logic
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Caption: Key parameters for the validation of the analytical method.

Conclusion

The described HPLC-UV method provides a reliable and validated protocol for the
guantification of monascorubrin in Monascus-fermented products. The method is sensitive,
accurate, and precise, making it suitable for routine quality control and research applications.
The detailed experimental protocol and clear data presentation are intended to facilitate the
adoption of this method by researchers and professionals in relevant fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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